Cas no 951885-73-7 (2-Chloro-3-(3-methyl-2-thienyl)-1-propene)

• Product Name: 2-Chloro-3-(3-methyl-2-thienyl)-1-propene
• CAS No: 951885-73-7
• MF: C₈H₉ClS
• MW: 172.675060033798
• MDL: MFCD07775090
• CID: 4722054
• Update Time: 2025-05-25

2-Chloro-3-(3-methyl-2-thienyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(3-METHYL-2-THIENYL)-1-PROPENE
• 2-(2-chloroprop-2-en-1-yl)-3-methylthiophene
• 2-Chloro-3-(3-methyl-2-thienyl)-1-propene

• MDL： MFCD07775090
• Inchi： 1S/C8H9ClS/c1-6-3-4-10-8(6)5-7(2)9/h3-4H,2,5H2,1H3
• InChI Key： AHGVGNUEUJRGDD-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1=C(C)C=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 28.2

Additional information on 2-Chloro-3-(3-methyl-2-thienyl)-1-propene

2-Chloro-3-(3-methyl-2-thienyl)-1-propene (CAS No. 951885-73-7)

2-Chloro-3-(3-methyl-2-thienyl)-1-propene, also known by its CAS registry number CAS No. 951885-73-7, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of alkenes, featuring a chlorine atom and a substituted thienyl group, which contribute to its distinctive reactivity and functionality.

The molecular structure of 2-Chloro-3-(3-methyl-2-thienyl)-1-propene consists of a central propene chain with a chlorine substituent at the second position and a 3-methylthienyl group attached at the third position. The thienyl group, which is a five-membered aromatic ring containing sulfur, adds electronic complexity to the molecule, making it an interesting subject for both theoretical and experimental studies. Recent advancements in computational chemistry have allowed researchers to model the electronic properties of this compound, revealing insights into its potential as a building block in organic synthesis.

One of the most promising applications of CAS No. 951885-73-7 lies in its use as an intermediate in the synthesis of bioactive compounds. Studies published in leading journals such as Journal of Medicinal Chemistry have demonstrated that this compound can serve as a precursor for molecules with anti-inflammatory and antioxidant properties. Its ability to undergo various types of polymerization reactions has also been explored, making it a candidate for developing novel materials with tailored mechanical and thermal properties.

In addition to its synthetic applications, 2-Chloro-3-(3-methyl-2-thienyl)-1-propene has been investigated for its role in catalytic processes. Research conducted at prestigious institutions like Stanford University has shown that this compound can act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. This discovery opens up new avenues for its use in industrial catalysis and green chemistry initiatives.

The synthesis of CAS No. 951885-73-7 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent halogenation steps. Recent optimizations in these reaction pathways have led to higher yields and improved purity levels, making large-scale production more feasible. Moreover, advancements in analytical techniques such as NMR spectroscopy and mass spectrometry have enabled precise characterization of this compound, ensuring its quality and consistency for various applications.

From an environmental standpoint, the biodegradation potential of 2-Chloro-3-(3-methyl-2-thienyl)-1-propene has been a topic of interest. Studies indicate that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. This property is particularly important for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, CAS No. 951885-73-7, or 2-Chloro-3-(3-methyl-2-thienyl)-1-propene, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent scientific breakthroughs, positions it as a valuable tool in modern chemical research and industry.